4-[(2-Fluorobenzyl)oxy]benzaldehyde
Overview
Description
The compound 4-[(2-Fluorobenzyl)oxy]benzaldehyde is a benzaldehyde derivative with a 2-fluorobenzyl ether moiety attached to the para position of the benzaldehyde ring. This structure is related to various benzaldehyde derivatives that have been studied for their chemical properties and potential applications in different fields, such as protecting groups in organic synthesis and the formation of fluorescent derivatives for analytical purposes.
Synthesis Analysis
The synthesis of related compounds often involves the introduction of a benzyl ether-type protecting group, as seen in the study of the 4-(tert-butyldiphenylsiloxy)-3-fluorobenzyl group, which is introduced via a benzyl bromide and cleaved with tetrabutylammonium fluoride . Although the exact synthesis of this compound is not detailed in the provided papers, similar methodologies could potentially be applied for its synthesis.
Molecular Structure Analysis
Molecular structure analysis of related compounds, such as 2-(2-Fluoro-4-nitroanilinoethyl)benzaldehyde, reveals that these molecules can exhibit planar and parallel fragments linked through various bridges, indicating potential for rigidity and conjugation in the molecular structure . This information can be extrapolated to suggest that this compound may also exhibit a degree of planarity and conjugation, which could influence its reactivity and physical properties.
Chemical Reactions Analysis
The reactivity of benzaldehyde derivatives can be quite diverse. For instance, 3-(4-carboxybenzoyl)-2-quinolinecarboxaldehyde reacts with primary amines to form highly fluorescent isoindole derivatives . Similarly, benzaldehyde nitrones, such as the one studied in paper , are formed through the reaction of benzaldehyde with hydroxylamines. These reactions highlight the potential of benzaldehyde derivatives, including this compound, to participate in various chemical transformations.
Physical and Chemical Properties Analysis
The physical and chemical properties of benzaldehyde derivatives can be influenced by substituents on the aromatic rings. For example, the presence of a fluorine atom can confer stability against oxidizing conditions . The molecular structure, including the degree of planarity and the presence of electron-withdrawing or donating groups, can affect the compound's reactivity, boiling point, melting point, and solubility. The specific properties of this compound would need to be determined experimentally, but insights can be gained from the behavior of structurally related compounds.
Scientific Research Applications
Radiochemistry and Radiopharmaceuticals
Reductive Etherification for Synthesizing Fluorobenzylethers : Funke et al. (2006) demonstrated the potential of reductive coupling reactions using 4-[18F]fluoro-benzaldehyde for synthesizing 4-[18F]fluoro-benzylethers. This method could be valuable in radiochemistry and the development of radiopharmaceuticals (Funke et al., 2006).
Synthesis of [18F]Fluoroaromatic Aldehydes : Lemaire et al. (1992) reported the synthesis of various [18F]fluoroaromatic aldehydes, which are crucial intermediates in preparing new radiopharmaceuticals. These compounds could have wide applications in radiopharmaceutical chemistry (Lemaire et al., 1992).
Organic Chemistry and Synthesis
Method for Preparing Fluorobenzyl Halide Derivatives : Lemaire et al. (2012) developed a method for the automated preparation of [18F]fluorobenzyl halides, which are key intermediates for creating PET aromatic radiopharmaceuticals. This method simplifies the synthesis process (Lemaire et al., 2012).
Synthesis of α-Amino Fluorobenzyl-Phosphonates : Song et al. (2005) synthesized a series of α-amino fluorobenzyl-phosphonates with moderate anticancer activity. These compounds could have potential applications in medicinal chemistry (Song et al., 2005).
Materials Science
- Synthesis of Fluorinated Microporous Polyaminals : Li et al. (2016) utilized compounds like 4-fluorobenzaldehyde for creating microporous polyaminal networks. These materials have applications in gas adsorption and separation, particularly for carbon dioxide capture (Li et al., 2016).
Biomedical Applications
Potential in Treating Sickle Cell Disease : Beddell et al. (1984) explored substituted benzaldehydes for increasing the oxygen affinity of human hemoglobin, which may have implications in treating sickle cell disease (Beddell et al., 1984).
Sigma1 Receptor Ligands for PET Radiotracers : Maestrup et al. (2009) synthesized spirocyclic sigma1 receptor ligands, including compounds with a p-fluorobenzyl residue. These compounds are potential PET radiotracers for imaging sigma1 receptors (Maestrup et al., 2009).
Safety and Hazards
The safety information for “4-[(2-Fluorobenzyl)oxy]benzaldehyde” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
4-[(2-fluorophenyl)methoxy]benzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO2/c15-14-4-2-1-3-12(14)10-17-13-7-5-11(9-16)6-8-13/h1-9H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSFLULIGUCYNMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)COC2=CC=C(C=C2)C=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30351532 | |
Record name | 4-[(2-fluorobenzyl)oxy]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30351532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
70627-20-2 | |
Record name | 4-[(2-Fluorophenyl)methoxy]benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=70627-20-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[(2-fluorobenzyl)oxy]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30351532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzaldehyde, 4-[(2-fluorophenyl)methoxy] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.117.772 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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